Cas no 1019071-94-3 (3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid)
1019071-94-3 structure
Product Name:3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid
CAS No:1019071-94-3
MF:C11H16N2O4
MW:240.255743026733
MDL:MFCD09802060
CID:4567675
PubChem ID:25323871
Update Time:2023-11-22
3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid Chemical and Physical Properties
Names and Identifiers
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- 3-[4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic Acid
- 1H-Pyrazole-1,4-dipropanoic acid, 3,5-dimethyl-
- 3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid
-
- MDL: MFCD09802060
- Inchi: 1S/C11H16N2O4/c1-7-9(3-4-10(14)15)8(2)13(12-7)6-5-11(16)17/h3-6H2,1-2H3,(H,14,15)(H,16,17)
- InChI Key: SAZRWEUPTPCRPX-UHFFFAOYSA-N
- SMILES: N1(CCC(O)=O)C(C)=C(CCC(O)=O)C(C)=N1
Computed Properties
- Exact Mass: 240.111007g/mol
- Monoisotopic Mass: 240.111007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 240.26g/mol
- XLogP3: 0.2
- Topological Polar Surface Area: 92.4Ų
3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28599-0.05g |
3-[4-(2-carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic acid |
1019071-94-3 | 95.0% | 0.05g |
$52.0 | 2025-02-20 | |
| Enamine | EN300-28599-0.1g |
3-[4-(2-carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic acid |
1019071-94-3 | 95.0% | 0.1g |
$78.0 | 2025-02-20 | |
| Enamine | EN300-28599-0.25g |
3-[4-(2-carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic acid |
1019071-94-3 | 95.0% | 0.25g |
$111.0 | 2025-02-20 | |
| Enamine | EN300-28599-0.5g |
3-[4-(2-carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic acid |
1019071-94-3 | 95.0% | 0.5g |
$175.0 | 2025-02-20 | |
| Enamine | EN300-28599-1.0g |
3-[4-(2-carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic acid |
1019071-94-3 | 95.0% | 1.0g |
$225.0 | 2025-02-20 | |
| Enamine | EN300-28599-2.5g |
3-[4-(2-carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic acid |
1019071-94-3 | 95.0% | 2.5g |
$440.0 | 2025-02-20 | |
| Enamine | EN300-28599-5.0g |
3-[4-(2-carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic acid |
1019071-94-3 | 95.0% | 5.0g |
$650.0 | 2025-02-20 | |
| Enamine | EN300-28599-10.0g |
3-[4-(2-carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic acid |
1019071-94-3 | 95.0% | 10.0g |
$964.0 | 2025-02-20 | |
| TRC | B417778-25mg |
3-[4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic Acid |
1019071-94-3 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B417778-50mg |
3-[4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic Acid |
1019071-94-3 | 50mg |
$ 95.00 | 2022-06-07 |
3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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